Tert-butyl N-(hept-6-EN-1-YL)carbamate
Overview
Description
Tert-butyl N-(hept-6-EN-1-YL)carbamate (TBNC) is an organic compound with a wide range of applications in the fields of organic synthesis and scientific research. TBNC is a versatile chemical building block used to prepare a variety of compounds, including pharmaceuticals and agrochemicals. TBNC has been used as a reagent in several organic synthesis reactions, including the synthesis of amides, esters, and amines. TBNC can also be used as a catalyst for the synthesis of polymers, and as an intermediate in the synthesis of a variety of organic compounds. TBNC is also used as a reagent in the synthesis of a variety of heterocyclic rings.
Scientific Research Applications
- Field : Organic Chemistry
- Application : The compound tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3-{[tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate, which is structurally similar to the requested compound, has been synthesized as a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Method : The synthesis started from commercially available 4-bromo-1H-indole and used simple reagents . The title compound was synthesized with a good yield and selectivity .
- Results : The newly synthesized compounds were characterized by spectral data .
- Field : Medicinal Chemistry
- Application : o-Phenylenediamine-tert-butyl-N-1,2,3-triazole carbamate analogs, which share some structural similarities with the requested compound, have been synthesized and tested for their antimicrobial activity .
- Method : Mono- and di-alkyne-substituted monoboc protected o-phenylenediamines were reacted with different substituted aryl azides to yield new compounds .
- Results : The compounds showed varying degrees of antimicrobial activity. For example, compounds 4k and 5f showed maximum potency against S. aureus (ATCC 25323) strain with MIC value of 6.25 µg/ml, which is comparable with standard drug ciprofloxacin (MIC 6.25 µg/ml) .
Synthesis of Biologically Active Natural Products
Antimicrobial Activity
- Field : Organic Chemistry
- Application : The compound tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3-{[tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate, which is structurally similar to the requested compound, has been synthesized as a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Method : The synthesis started from commercially available 4-bromo-1H-indole and used simple reagents . The title compound was synthesized with a good yield and selectivity .
- Results : The newly synthesized compounds were characterized by spectral data .
- Field : Medicinal Chemistry
- Application : tert-Butyl N-(2-{[({1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-yl}amino)carbonyl]amino}ethyl)carbamate, which shares some structural similarities with the requested compound, is an important intermediate in the synthesis of ceftolozane , a new intravenous fifth-generation cephalosporin antibiotic .
- Method : The synthesis involved amination, reduction, esterification, trityl protection, and condensation steps starting from 1-methyl-1H-pyrazol-5-amine .
- Results : The target product and intermediates in each step were characterized by mass spectrometry, 1H and 13C NMR, and FT-IR spectroscopy .
Synthesis of Biologically Active Natural Products
Synthesis of Ceftolozane
- Field : Organic Chemistry
- Application : The compound tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3-{[tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate, which is structurally similar to the requested compound, has been synthesized as a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Method : The synthesis started from commercially available 4-bromo-1H-indole and used simple reagents . The title compound was synthesized with a good yield and selectivity .
- Results : The newly synthesized compounds were characterized by spectral data .
- Field : Medicinal Chemistry
- Application : tert-Butyl N-(2-{[({1-methyl-5-[(triphenylmethyl)amino]-1H-pyrazol-4-yl}amino)carbonyl]amino}ethyl)carbamate, which shares some structural similarities with the requested compound, is an important intermediate in the synthesis of ceftolozane , a new intravenous fifth-generation cephalosporin antibiotic .
- Method : The synthesis involved amination, reduction, esterification, trityl protection, and condensation steps starting from 1-methyl-1H-pyrazol-5-amine .
- Results : The target product and intermediates in each step were characterized by mass spectrometry, 1H and 13C NMR, and FT-IR spectroscopy .
Synthesis of Biologically Active Natural Products
Synthesis of Ceftolozane
properties
IUPAC Name |
tert-butyl N-hept-6-enylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2/c1-5-6-7-8-9-10-13-11(14)15-12(2,3)4/h5H,1,6-10H2,2-4H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLGZOCOHWJEGMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCCCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl N-(hept-6-EN-1-YL)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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